Cas no 1822520-87-5 (Butanoic acid, 2,4-diamino-3-hydroxy-)

• Product Name: Butanoic acid, 2,4-diamino-3-hydroxy-
• CAS No: 1822520-87-5
• MF: C₄H₁₀N₂O₃
• MW: 134.133800983429
• CID: 5275972
• Update Time: 2025-06-08

Butanoic acid, 2,4-diamino-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,4-diamino-3-hydroxy-

• Inchi： 1S/C4H10N2O3/c5-1-2(7)3(6)4(8)9/h2-3,7H,1,5-6H2,(H,8,9)
• InChI Key： ACWKOLUJJZRCNF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)C(O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 2,4-diamino-3-hydroxy-

Butanoic acid, 2,4-diamino-3-hydroxy- (CAS No. 1822520-87-5): An Overview of Its Properties and Applications

Butanoic acid, 2,4-diamino-3-hydroxy- (CAS No. 1822520-87-5) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its complex molecular structure, which includes a butanoic acid backbone with two amino groups and a hydroxyl group strategically positioned at specific carbon atoms. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable reagent in a variety of chemical reactions and processes.

The molecular formula of Butanoic acid, 2,4-diamino-3-hydroxy- is C₄H₉N₂O₃, and its molecular weight is approximately 131.12 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of appropriate precursors followed by functional group modifications. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in sensitive applications such as drug development and advanced materials.

In the pharmaceutical industry, Butanoic acid, 2,4-diamino-3-hydroxy- has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of compounds with therapeutic properties. For instance, researchers have investigated its use in the synthesis of anti-inflammatory agents and antiviral drugs. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling the design of molecules with tailored biological activities.

One notable application of Butanoic acid, 2,4-diamino-3-hydroxy- is in the field of drug delivery systems. Its hydrophilic and hydrophobic properties make it suitable for use in the formulation of nanoparticles and liposomes, which are used to enhance the bioavailability and targeted delivery of drugs. Studies have shown that incorporating this compound into drug delivery systems can improve the efficacy and reduce the side effects of therapeutic agents.

In addition to its pharmaceutical applications, Butanoic acid, 2,4-diamino-3-hydroxy- has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in the synthesis of coordination compounds and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the coordination chemistry of this compound to enhance the performance of MOFs in various industrial processes.

The physical properties of Butanoic acid, 2,4-diamino-3-hydroxy-, such as its solubility and stability under different conditions, are critical for its practical applications. It is generally soluble in polar solvents like water and ethanol but has limited solubility in non-polar solvents. The compound is stable under normal laboratory conditions but may degrade under extreme temperatures or acidic/basic environments. Understanding these properties is essential for optimizing its use in various chemical processes.

Safety considerations are an important aspect when handling Butanoic acid, 2,4-diamino-3-hydroxy-. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and storing it in a well-ventilated area away from incompatible materials.

In conclusion, Butanoic acid, 2,4-diamino-3-hydroxy- (CAS No. 1822520-87-5) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and functional groups make it an attractive reagent for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.